7-oxo-prostaglandin I2-ephedrine
7-oxo-prostaglandin I2-ephedrine
Brand Name:
Vulcanchem
CAS No.:
108590-75-6
VCID:
VC0008451
InChI:
InChI=1S/C20H30O6.C10H15NO/c1-2-3-4-7-13(21)10-11-14-15(22)12-17-19(14)20(25)16(26-17)8-5-6-9-18(23)24;1-8(11-2)10(12)9-6-4-3-5-7-9/h8,10-11,13-15,17,19,21-22H,2-7,9,12H2,1H3,(H,23,24);3-8,10-12H,1-2H3/b11-10+,16-8-;/t13-,14-,15+,17+,19-;8-,10-/m00/s1
SMILES:
CCCCCC(C=CC1C(CC2C1C(=O)C(=CCCCC(=O)O)O2)O)O.CC(C(C1=CC=CC=C1)O)NC
Molecular Formula:
C30H45NO7
Molecular Weight:
531.7 g/mol
7-oxo-prostaglandin I2-ephedrine
CAS No.: 108590-75-6
Main Products
VCID: VC0008451
Molecular Formula: C30H45NO7
Molecular Weight: 531.7 g/mol
| CAS No. | 108590-75-6 |
|---|---|
| Product Name | 7-oxo-prostaglandin I2-ephedrine |
| Molecular Formula | C30H45NO7 |
| Molecular Weight | 531.7 g/mol |
| IUPAC Name | (5Z)-5-[(3aS,4R,5R,6aR)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxo-4,5,6,6a-tetrahydro-3aH-cyclopenta[b]furan-2-ylidene]pentanoic acid;(1R,2S)-2-(methylamino)-1-phenylpropan-1-ol |
| Standard InChI | InChI=1S/C20H30O6.C10H15NO/c1-2-3-4-7-13(21)10-11-14-15(22)12-17-19(14)20(25)16(26-17)8-5-6-9-18(23)24;1-8(11-2)10(12)9-6-4-3-5-7-9/h8,10-11,13-15,17,19,21-22H,2-7,9,12H2,1H3,(H,23,24);3-8,10-12H,1-2H3/b11-10+,16-8-;/t13-,14-,15+,17+,19-;8-,10-/m00/s1 |
| Standard InChIKey | CLRBHRQIUVKWDS-AUVQIACVSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]2[C@H]1C(=O)/C(=C/CCCC(=O)O)/O2)O)O.C[C@@H]([C@@H](C1=CC=CC=C1)O)NC |
| SMILES | CCCCCC(C=CC1C(CC2C1C(=O)C(=CCCCC(=O)O)O2)O)O.CC(C(C1=CC=CC=C1)O)NC |
| Canonical SMILES | CCCCCC(C=CC1C(CC2C1C(=O)C(=CCCCC(=O)O)O2)O)O.CC(C(C1=CC=CC=C1)O)NC |
| Synonyms | 7-keto-PGI2-ephedrine 7-oxo-prostaglandin I2-ephedrine Chinoin 169 Chinoin-169 |
| PubChem Compound | 6442108 |
| Last Modified | Nov 11 2021 |
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